Cas no 404928-18-3 (2,6-Dibromo-4-fluoro-benzonitrile)

• Product Name: 2,6-Dibromo-4-fluoro-benzonitrile
• CAS No: 404928-18-3
• MF: C₇H₂Br₂FN
• MW: 278.903883457184
• MDL: MFCD24387472
• CID: 3393017
• PubChem ID: 59216438
• Update Time: 2025-06-12

2,6-Dibromo-4-fluoro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 2,6-DIBROMO-4-FLUORO-
• 2,6-dibromo-4-fluorobenzonitrile
• MFCD24387472
• DB-202521
• SY261401
• 404928-18-3
• SCHEMBL1727262
• WS-00841
• CS-0161492
• 2,6-Dibromo-4-fluoro-benzonitrile

• MDL： MFCD24387472
• Inchi： 1S/C7H2Br2FN/c8-6-1-4(10)2-7(9)5(6)3-11/h1-2H
• InChI Key： CWIAUBBTDARMNV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C#N)Br)F

Computed Properties

• Exact Mass: 278.85175g/mol
• Monoisotopic Mass: 276.85380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Additional information on 2,6-Dibromo-4-fluoro-benzonitrile

Recent Advances in the Study of 2,6-Dibromo-4-fluoro-benzonitrile (CAS: 404928-18-3) in Chemical Biology and Pharmaceutical Research

2,6-Dibromo-4-fluoro-benzonitrile (CAS: 404928-18-3) is a halogenated benzonitrile derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals and pharmaceuticals. Recent studies have explored its potential as a building block for the development of novel inhibitors targeting specific enzymes and receptors, highlighting its importance in drug discovery and development.

One of the most notable applications of 2,6-Dibromo-4-fluoro-benzonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have utilized this compound to develop potent and selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,6-Dibromo-4-fluoro-benzonitrile exhibited strong inhibitory activity against certain tyrosine kinases, with promising results in preclinical models of breast cancer. The study emphasized the compound's ability to modulate kinase activity through unique binding interactions, paving the way for further optimization.

In addition to its applications in oncology, 2,6-Dibromo-4-fluoro-benzonitrile has been investigated for its potential in antimicrobial drug development. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its use in the synthesis of novel antibacterial agents targeting multidrug-resistant strains. The study revealed that fluorinated and brominated benzonitrile derivatives, including 2,6-Dibromo-4-fluoro-benzonitrile, exhibited enhanced membrane permeability and improved binding affinity to bacterial targets, making them promising candidates for overcoming antibiotic resistance.

The compound's unique chemical properties also make it a valuable tool in chemical biology. Researchers have employed 2,6-Dibromo-4-fluoro-benzonitrile as a probe to study protein-ligand interactions and enzyme mechanisms. For instance, a 2022 study in ACS Chemical Biology utilized this compound to investigate the catalytic mechanisms of cytochrome P450 enzymes, shedding light on its potential as a scaffold for designing enzyme inhibitors or activators. The study's findings underscored the compound's versatility in probing biological systems and its potential for therapeutic applications.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 2,6-Dibromo-4-fluoro-benzonitrile derivatives. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic halogenation, have addressed some of these challenges. A 2023 review in Organic Process Research & Development discussed innovative strategies for the efficient and sustainable production of halogenated benzonitriles, including 2,6-Dibromo-4-fluoro-benzonitrile, emphasizing the importance of green chemistry principles in industrial applications.

In conclusion, 2,6-Dibromo-4-fluoro-benzonitrile (CAS: 404928-18-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, antimicrobial development, and chemical probing highlight its potential as a versatile building block. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic utility, making it a valuable asset in the pursuit of novel bioactive molecules.